Cas no 891121-50-9 (3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891121-50-9
• MF: C₂₄H₂₁N₃O₆
• MW: 447.440046072006
• CID: 6020951
• PubChem ID: 16802792
• Update Time: 2025-06-11

3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 3-phenoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 891121-50-9
• 3-phenoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• AB00678845-01
• F2517-0077
• AKOS024656066
• VU0491130-1

• Inchi： 1S/C24H21N3O6/c1-29-19-13-16(14-20(30-2)21(19)31-3)23-26-27-24(33-23)25-22(28)15-8-7-11-18(12-15)32-17-9-5-4-6-10-17/h4-14H,1-3H3,(H,25,27,28)
• InChI Key： ZJWIBYDFVMBSMR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 447.14303540g/mol
• Monoisotopic Mass: 447.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891121-50-9)

3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891121-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a phenoxy group and a trimethoxyphenyl moiety in its structure enhances its interaction with biological targets, making it a subject of interest in drug discovery and development.

The compound's CAS number 891121-50-9 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its systematic name, 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, reflects its complex molecular architecture, which combines multiple functional groups. The oxadiazole ring, in particular, is a key structural element that contributes to its stability and reactivity, enabling it to participate in various chemical reactions and biological interactions.

In recent years, the demand for novel heterocyclic compounds like 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged, driven by advancements in medicinal chemistry and agrochemical innovation. Researchers are particularly interested in its potential as a bioactive scaffold for designing new therapeutics. The trimethoxyphenyl group, for instance, is often associated with anticancer and anti-inflammatory properties, while the oxadiazole ring is known to enhance metabolic stability and bioavailability.

From an SEO perspective, this compound aligns with trending search queries such as "oxadiazole derivatives in drug discovery" and "trimethoxyphenyl compounds applications." These keywords reflect the growing interest in structure-activity relationships and the development of targeted therapies. Additionally, the compound's potential role in sustainable agriculture has sparked discussions about its use in crop protection and pest management, further increasing its relevance in scientific and industrial circles.

The synthesis of 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize the importance of green chemistry principles in its production to minimize environmental impact. This aligns with the broader industry trend toward sustainable synthesis and eco-friendly methodologies, which are frequently searched topics in academic and industrial databases.

In conclusion, 3-phenoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891121-50-9) represents a promising candidate for further exploration in both pharmaceutical and agrochemical fields. Its unique structural attributes and potential applications make it a valuable subject for ongoing research, particularly in the context of drug design and sustainable agriculture. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.